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Compound of Interest

Compound Name: 8-Amino-6-methoxyquinoline

Cat. No.: B117001

Technical Guide: 8-Amino-6-methoxyquinoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 8-Amino-6-methoxyquinoline, a crucial
heterocyclic amine intermediate in the pharmaceutical and chemical research sectors. Its
versatile structure makes it a valuable precursor for the synthesis of a wide range of biologically
active compounds.

Core Properties of 8-Amino-6-methoxyquinoline

8-Amino-6-methoxyquinoline, identified by the CAS number 90-52-8, possesses a unique
combination of chemical and physical properties that make it a valuable building block in
medicinal chemistry.[1][2][3][4][5]

Quantitative Data Summary

The following table summarizes the key quantitative data for 8-Amino-6-methoxyquinoline:
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Property Value Source(s)

CAS Number 90-52-8 [LI[21031[41[5]

Molecular Formula C10H10N20 [11[2][41[5]

Molecular Weight 174.20 g/mol [11[2][4]1[6]
Brown to very dark brown low

Appearance _ , [1][3][7]
melting solid

Melting Point 41-44 °C [31[7]

Boiling Point 137-138 °C at 1 Torr [3]
Soluble in DMSO (slightly),

Solubility Methanol (slightly), and [31[7]
chloroform.

) >90% or 299% (GC)

Purity ) [1112][5]
depending on the grade.
Refrigerator (0-8 °C), protect

Storage from light and air, store under [1]8]

inert gas.

Key Applications in Research and Development

8-Amino-6-methoxyquinoline is a pivotal intermediate in the synthesis of various
pharmaceuticals.[1][3] Its structure is a key component of several important drug classes:

o Antimalarial Agents: It serves as a fundamental building block for 8-aminoquinoline
antimalarials such as Primaquine and Tafenoquine.[9] Research continues to explore new
derivatives with improved efficacy and reduced toxicity.[9][10]

» Antimicrobial and Antifungal Agents: The quinoline scaffold exhibits antimicrobial properties,
making this compound valuable in the development of new antibacterial and antifungal drugs
to combat resistance.[1][3]

o Neuroprotective Agents: It is used in the synthesis of compounds targeting neurological
disorders, attributed in part to its ability to potentially cross the blood-brain barrier.[1]
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o Fluorescent Probes: The quinoline ring system's fluorescent nature is exploited in the
development of probes for biological imaging, enabling the visualization of cellular
processes.[1][8]

o Analytical Chemistry: It is also employed as a reagent in analytical methods like
chromatography and spectroscopy.[1][3]

Experimental Protocols

Detailed methodologies are crucial for the successful application of 8-Amino-6-
methoxyquinoline in research. Below are outlines of key experimental protocols.

Synthesis of 8-Amino-6-methoxyquinoline

A common synthetic route involves a two-step process starting from 4-methoxy-2-nitroaniline.

[9]

Step 1: Skraup Reaction to form 6-Methoxy-8-nitroquinoline This reaction involves the
cyclization of an aniline with glycerol, an oxidizing agent, and sulfuric acid.

» Reactants: 4-methoxy-2-nitroaniline, glycerol, sulfuric acid, and an oxidizing agent (e.qg.,
nitrobenzene).

e Procedure:

o Carefully add concentrated sulfuric acid to a mixture of 4-methoxy-2-nitroaniline and
glycerol while cooling.

o Add the oxidizing agent portion-wise to control the exothermic reaction.
o Heat the mixture, typically to around 130°C, for several hours.

o After cooling, pour the reaction mixture into water and neutralize with a base (e.g., sodium
hydroxide) to precipitate the crude product.

o The crude 6-methoxy-8-nitroquinoline is then purified, for example, by recrystallization.
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Step 2: Reduction to 8-Amino-6-methoxyquinoline The nitro group of 6-methoxy-8-
nitroquinoline is reduced to an amine.

e Reactants: 6-methoxy-8-nitroquinoline, a reducing agent such as stannous chloride (SnClz)
in ethanol, or iron filings in acetic acid.[9][11]

e Procedure (using SnClz):
o Dissolve 6-methoxy-8-nitroquinoline in ethanol.
o Add a solution of stannous chloride dihydrate in concentrated hydrochloric acid.
o Stir the reaction mixture at room temperature for an extended period (e.g., 48 hours).[12]
o Make the solution alkaline to precipitate the tin salts.
o Extract the product with an organic solvent (e.g., chloroform).

o Dry the organic layer and evaporate the solvent to yield 8-Amino-6-methoxyquinoline.

Synthesis of 8-Amino-6-methoxyquinoline-Tetrazole
Hybrids via Ugi-Azide Reaction

This multi-component reaction is used to create diverse libraries of compounds for screening.

[9]

» Reactants: 8-Amino-6-methoxyquinoline, an aldehyde, trimethylsilyl azide, and an
isocyanide (e.qg., tert-butyl isocyanide) in methanol.[9]

e Procedure:
o Dissolve 8-Amino-6-methoxyquinoline in dry methanol.

o Add the corresponding aldehyde and stir the mixture at room temperature under an inert
atmosphere (e.g., argon) for 1 hour.[9]

o Add trimethylsilyl azide and tert-butyl isocyanide dropwise.
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[e]

Continue stirring the reaction mixture for 20-120 hours.[9]

o

Evaporate the solvent in vacuo.

Dissolve the residue in dichloromethane and wash with aqueous sodium disulfite followed

[¢]

by aqueous sodium bicarbonate.[9]

[¢]

Purify the resulting product, typically by column chromatography.

Purification Method

A high-purity sample can be obtained through distillation and recrystallization.

o Procedure: Distill the compound under a nitrogen atmosphere at high vacuum, followed by
several recrystallizations from methanol.[11]

Visualizations
Synthesis Workflow of 8-Amino-6-methoxyquinoline
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Starting Materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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